5-fluoro-2-methoxy-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Benzenesulfonamides are a prominent class of compounds with diverse applications in medicinal chemistry due to their biological activities. The specific chemical structure of “5-fluoro-2-methoxy-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzenesulfonamide” indicates its potential for unique chemical reactivity and interactions due to the presence of fluoro, methoxy, and pyridazinyl groups attached to the benzenesulfonamide core.
Synthesis Analysis
The synthesis of benzenesulfonamide derivatives often involves nucleophilic substitution reactions, amidation, or coupling reactions under various conditions. For instance, a related study on the synthesis of benzenesulfonamides involves the Knoevenagel condensation and radical initiation processes, indicating a potential pathway for synthesizing similar complex molecules (Kharas et al., 2017).
Molecular Structure Analysis
The molecular structure of benzenesulfonamide derivatives is critical in determining their chemical and physical properties. Crystallographic studies provide insights into the molecular arrangements, bond lengths, angles, and interactions within the crystal lattice, which can influence the compound's reactivity and interaction with biological targets. For example, the crystal structure analysis of similar benzenesulfonamide compounds reveals specific intermolecular interactions and molecular geometries that could be relevant to understanding the compound (Sreenivasa et al., 2014).
Chemical Reactions and Properties
Benzenesulfonamides undergo various chemical reactions, including electrophilic substitutions, due to the electron-withdrawing nature of the sulfonamide group. This characteristic might influence the compound's reactivity towards nucleophiles or its ability to undergo further functionalization. The introduction of fluorine atoms into the molecule can significantly alter its chemical reactivity and electronic properties, potentially enhancing its binding affinity to biological targets (Wang et al., 2018).
Scientific Research Applications
Cyclooxygenase Inhibition and Anti-inflammatory Activity
One significant area of research involving similar benzenesulfonamide derivatives focuses on their ability to inhibit cyclooxygenase enzymes, specifically COX-2, which plays a crucial role in inflammation and pain. A study demonstrated that certain 1,5-diarylpyrazoles with a substituted benzenesulfonamide moiety exhibit selective COX-2 inhibition, offering a pathway for developing new anti-inflammatory drugs. This research highlights the compound's potential in treating conditions associated with COX-2, such as arthritis and acute pain, through the synthesis of novel molecules like 3-fluoro-4-[5-(4-methoxyphenyl)-3-trifluoromethyl-1H-1-pyrazolyl]-1-benzenesulfonamide, which showed promising pharmacokinetic properties and in vivo anti-inflammatory activity (M. Pal et al., 2003).
Photodynamic Therapy for Cancer Treatment
Another research direction involves the compound's utility in photodynamic therapy (PDT) for cancer treatment. Zinc phthalocyanine derivatives substituted with benzenesulfonamide groups have been synthesized, demonstrating high singlet oxygen quantum yields, a critical factor for the effectiveness of PDT. These properties suggest the compound's applicability in developing photosensitizers that can be activated to kill cancer cells selectively, marking a promising approach for treating various cancers (M. Pişkin, E. Canpolat, Ö. Öztürk, 2020).
Enantioselective Synthesis
Research into the synthesis of enantioselectively fluorinated compounds has also been conducted, with benzenesulfonamide derivatives serving as key intermediates. The development of N-fluoro-(3,5-di-tert-butyl-4-methoxy)benzenesulfonimide (NFBSI) improved enantioselectivity in the synthesis of fluorinated molecules, which are valuable in medicinal chemistry for their pharmacological properties. This approach offers a pathway for creating more effective and selective drugs by enhancing their molecular architecture (H. Yasui et al., 2011).
properties
IUPAC Name |
5-fluoro-2-methoxy-N-[3-(6-oxopyridazin-1-yl)propyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16FN3O4S/c1-22-12-6-5-11(15)10-13(12)23(20,21)17-8-3-9-18-14(19)4-2-7-16-18/h2,4-7,10,17H,3,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSSXWABYEKVHQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)F)S(=O)(=O)NCCCN2C(=O)C=CC=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16FN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-fluoro-2-methoxy-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.